mechanism of action of 4-Bromo-8-fluoro-6-methoxyquinolin-3-amine
mechanism of action of 4-Bromo-8-fluoro-6-methoxyquinolin-3-amine
An Investigational Guide to the Mechanism of Action of 4-Bromo-8-fluoro-6-methoxyquinolin-3-amine
Executive Summary
4-Bromo-8-fluoro-6-methoxyquinolin-3-amine is a novel, substituted quinoline compound with an uncharacterized biological profile. The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide range of biological targets.[1] Numerous quinoline derivatives have been successfully developed into FDA-approved drugs, particularly as inhibitors of protein kinases for cancer therapy.[1][2] Structural analysis of 4-Bromo-8-fluoro-6-methoxyquinolin-3-amine reveals key functional groups—the 3-amino substituent and specific halogenation pattern—that are hallmarks of potent kinase inhibitors. Furthermore, its core structure bears resemblance to intermediates used in the synthesis of immunomodulatory agents like linrodostat, an inhibitor of indoleamine 2,3-dioxygenase (IDO1).[3][4]
This technical guide abandons a rigid reporting of a non-existent, established mechanism. Instead, it presents a comprehensive, hypothesis-driven experimental roadmap designed to rigorously elucidate the mechanism of action (MoA) of this compound. We will proceed from broad phenotypic screening to specific target identification and downstream pathway validation, outlining the causal logic behind each experimental choice. This document is intended for researchers, scientists, and drug development professionals as a practical playbook for characterizing novel small molecules.
Structural Analysis and Mechanistic Hypothesis
The rational investigation of a new chemical entity begins with a thorough analysis of its structure to generate testable hypotheses. The molecular architecture of 4-Bromo-8-fluoro-6-methoxyquinolin-3-amine provides several clues to its potential biological function.
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The Quinoline Core: This bicyclic heterocycle is a versatile scaffold found in numerous bioactive compounds, from antimalarials to anticancer agents.[1][5] Its planar structure is adept at fitting into the ATP-binding pockets of protein kinases.[6]
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3-Amino Group: The amine at the 3-position is a critical feature. In many kinase inhibitors, this group acts as a key hydrogen bond donor, anchoring the molecule to the hinge region of the kinase ATP-binding site.
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Halogenation (Bromo and Fluoro): The presence and position of halogen atoms can significantly influence a compound's properties.[5] The bromine at the 4-position and fluorine at the 8-position can enhance binding affinity through halogen bonding, modulate selectivity across the kinome, and improve metabolic stability and membrane permeability.[5][7]
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6-Methoxy Group: Methoxy groups can increase solubility and bioavailability, and their position can fine-tune electronic properties influencing target engagement.[3]
Based on this analysis, we propose two primary, non-mutually exclusive hypotheses for the mechanism of action:
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Primary Hypothesis: Protein Kinase Inhibition. The compound's structural features are highly congruent with those of known ATP-competitive kinase inhibitors, suggesting it may target key kinases involved in oncogenic signaling pathways.[2]
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Secondary Hypothesis: Immunomodulation via IDO1 Inhibition. Structurally similar quinolines serve as precursors for IDO1 inhibitors.[3][4] IDO1 is a critical enzyme in the kynurenine pathway, which cancer cells exploit to create an immunosuppressive microenvironment. Inhibition of IDO1 can restore anti-tumor immune responses.[3]
Caption: Logical flow from structural features to primary mechanistic hypotheses.
Phase 1: Broad Phenotypic Screening
Scientific Rationale: Before investing in resource-intensive target deconvolution, we must first confirm that the compound exerts a biological effect at the cellular level. A broad antiproliferative screen across a diverse panel of human cancer cell lines is the most efficient starting point. This approach not only validates bioactivity but can also reveal potential tissue-specific sensitivities, providing early clues about the underlying mechanism.
Experimental Protocol 1: MTT-Based Antiproliferative Assay
This protocol measures the metabolic activity of cells as an indicator of cell viability.[8]
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Cell Plating: Seed cells from a diverse panel (e.g., MCF-7 breast, K-562 leukemia, HeLa cervical) into 96-well plates at a density of 2.5 x 10⁴ cells/mL (90 µL per well) and incubate overnight in a 5% CO₂ incubator at 37°C.[8]
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Compound Preparation: Prepare a 10 mM stock solution of 4-Bromo-8-fluoro-6-methoxyquinolin-3-amine in DMSO. Create a serial dilution series (e.g., from 100 µM to 0.1 nM) in appropriate cell culture media.
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Cell Treatment: Remove the old media from the plates and add 100 µL of the media containing the compound dilutions (including a vehicle-only control) to the appropriate wells. Incubate for 72 hours.
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MTT Addition: After incubation, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for another 4 hours, allowing viable cells to form formazan crystals.[8]
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Solubilization: Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.
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Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
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Analysis: Convert absorbance values to percentage of viability relative to the vehicle control. Plot the data on a dose-response curve and calculate the half-maximal inhibitory concentration (IC₅₀) for each cell line.
Data Presentation: Antiproliferative Activity (IC₅₀)
| Cell Line | Cancer Type | Hypothetical IC₅₀ (µM) |
| MCF-7 | Breast Adenocarcinoma | 0.52 |
| K-562 | Chronic Myelogenous Leukemia | 0.21 |
| HeLa | Cervical Adenocarcinoma | 1.15 |
| A549 | Lung Carcinoma | 0.88 |
| HCT116 | Colon Carcinoma | > 10 |
Phase 2: Target Class Identification
Scientific Rationale: Assuming Phase 1 demonstrates potent antiproliferative activity, the next logical step is to narrow down the potential molecular targets based on our primary hypotheses. Parallel screening against a broad kinase panel and a specific IDO1 assay will provide a rapid and comprehensive assessment.
Caption: Experimental workflow for target class identification.
Experimental Protocol 2: Broad-Panel Kinase Inhibition Assay
Rationale: Utilizing a commercial service provides access to a large, validated panel of hundreds of kinases, offering an unbiased view of the compound's selectivity profile. This is crucial for identifying the primary target and predicting potential off-target effects.
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Compound Submission: Provide the compound to a commercial vendor (e.g., Eurofins, Promega) that offers kinase screening services.
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Primary Screen: Request an initial screen against a full panel (e.g., >400 kinases) at a single high concentration (e.g., 10 µM) to identify all potential hits. The assay typically measures the remaining kinase activity in the presence of the inhibitor.
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Selectivity Screen: For all kinases showing significant inhibition (>80%), perform a secondary screen with a 10-point dose-response curve to determine the IC₅₀ value for each hit.
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Data Analysis: The vendor will provide a report detailing the percent inhibition and IC₅₀ values. This data is used to identify the most potent target(s) and to generate a selectivity profile (e.g., by comparing the IC₅₀ of the primary target to other inhibited kinases).
Data Presentation: Kinase Inhibition Profile (Hypothetical Data)
| Kinase Target | % Inhibition @ 10 µM | IC₅₀ (nM) |
| EGFR | 98% | 15 |
| VEGFR2 | 95% | 45 |
| SRC | 65% | 850 |
| AKT1 | 12% | > 10,000 |
| CDK2 | 8% | > 10,000 |
Experimental Protocol 3: IDO1 Enzymatic Inhibition Assay
Rationale: This biochemical assay directly measures the compound's ability to inhibit the IDO1 enzyme, validating our secondary hypothesis.[3]
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Reagents: Recombinant human IDO1 enzyme, L-Tryptophan (substrate), methylene blue, ascorbic acid, catalase, and potassium phosphate buffer.
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Reaction Setup: In a 96-well plate, combine the IDO1 enzyme, reaction buffer, and varying concentrations of the test compound. Allow to pre-incubate for 15 minutes at 25°C.
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Initiate Reaction: Add L-Tryptophan to initiate the enzymatic reaction. Incubate for 30 minutes at 37°C.
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Stop Reaction & Develop: Terminate the reaction by adding trichloroacetic acid. Incubate for 30 minutes at 60°C to hydrolyze N-formylkynurenine to kynurenine.
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Detection: Add a colorimetric reagent (e.g., Ehrlich's reagent) that reacts with the kynurenine product, and measure the absorbance at 480 nm.
-
Analysis: Calculate the IC₅₀ value by plotting the percentage of enzyme inhibition against the compound concentration.
Phase 3: Downstream Pathway Validation
Scientific Rationale: Once a primary target is identified (for this guide, we will assume a potent and selective hit on the Epidermal Growth Factor Receptor, EGFR, based on our hypothetical data), it is imperative to confirm that the compound engages this target within a cellular context and produces the expected downstream biological effects. This step connects the molecular interaction to the observed cellular phenotype (i.e., reduced proliferation).
Experimental Protocol 4: Western Blot for Pathway Modulation
Rationale: This technique allows for the direct visualization of the phosphorylation status of the target kinase and its key downstream effectors (e.g., AKT, ERK), providing definitive proof of on-target activity in cells.[9]
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Cell Culture and Treatment: Culture a responsive cell line (e.g., A549, which has high EGFR expression) to 70-80% confluency. Serum-starve the cells overnight, then treat with various concentrations of the compound (e.g., 0.1x, 1x, 10x IC₅₀) for 2 hours.
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Stimulation: Stimulate the cells with EGF (100 ng/mL) for 15 minutes to activate the pathway. Include unstimulated and vehicle-treated controls.
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Lysate Preparation: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.
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Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
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SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.
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Immunoblotting: Block the membrane and probe with primary antibodies against p-EGFR, Total EGFR, p-AKT, Total AKT, p-ERK, Total ERK, and a loading control (e.g., GAPDH).
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Detection: Use an appropriate HRP-conjugated secondary antibody and an ECL substrate to visualize the protein bands via chemiluminescence.
Caption: Hypothesized inhibition of the EGFR signaling pathway.
Conclusion and Future Directions
This investigational guide outlines a systematic, multi-phased approach to deconstruct the . By progressing from broad phenotypic assays to specific target validation and pathway analysis, this workflow provides a robust framework for characterizing any novel bioactive compound.
The hypothetical results presented suggest a potent and selective EGFR inhibitor. Future work would involve:
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Enzymatic Kinetics: Determining the mode of inhibition (e.g., ATP-competitive).
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Structural Biology: Co-crystallizing the compound with the EGFR kinase domain to understand the precise binding interactions.
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Lead Optimization: Initiating a structure-activity relationship (SAR) campaign to improve potency, selectivity, and drug-like properties.
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In Vivo Efficacy: Testing the compound in animal models of cancer to validate its therapeutic potential.
This rigorous, scientifically-grounded process is essential for translating a promising chemical scaffold into a viable therapeutic candidate.
References
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- Review on recent development of quinoline for anticancer activities. (n.d.).
- Ossila. (n.d.). 4-Bromo-6-fluoroquinoline | CAS Number 661463-17-8.
- Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (2025).
- Quinoline-based small molecules as effective protein kinases inhibitors (Review). (n.d.).
- Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. (n.d.). PubMed Central.
- A Structure–Activity Relationship Study on the Antioxidant Properties of Dithiocarbamic Flavanones. (2024). PMC - NIH.
- Exploration of quinolone and quinoline derivatives as potential anticancer agents. (2019). NIH.
- Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent. (n.d.).
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